Organic Building Blocks
  • Cyanamide
    Cyanamide
    • Cat. No.:
    • B042294
    • CAS No.:
    • 420-04-2
    • Molecular Formula:
    • CH2N2
      NH2CN
      CH2N2
      H2NCN
    • Molecular Weight:
    • 42.040 g/mol
    Description
    Cyanamide is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by an amino group. It has a role as an EC 1.2.1.3 [aldehyde dehydrogenase (NAD(+))] inhibitor. It is a nitrile and a one-carbon compound. It is a conjugate acid of a cyanamide(2-).
    Calcium cyanamide is used as a fertilizer, pesticide, and in the manufacture of other chemicals. It is irritating to the eyes, skin, and respiratory tract in humans. Acute (short-term) inhalation exposure may cause gastritis,rhinitis, pharyngitis, laryngitis, and tracheobronchitis. Acute oral exposure may cause a vasomotor reaction, resulting in intense flushing of the face, upper body, and arms. Tachycardia and hypotension have also been observed in humans following acute oral exposure. Chronic (long-term) occupational exposure has been reported to cause chronic rhinitis with perforation of the nasal septum in workers. EPA has not classified calcium cyanamide with respect to potential carcinogenicity.
    Cyanamide is an organic compound with the formula CN2H2. This white solid is widely used in agriculture and the production of pharmaceuticals and other organic compounds. It is also used as an alcohol deterrent drug in Canada, Europe and Japan. The molecule features a nitrile group attached to an amino group. Although it is similar in structure to hydrogen cyanide, it is not as toxic. Derivatives of this compound are also referred to as cyanamides, the most common being calcium cyanamide (CaCN2). Calcium cyanamide or CaCN2 is a calcium compound used as fertilizer, first synthesized in 1898 by Adolph Frank and Nikodem Caro (Frank-Caro process). It is formed when calcium carbide reacts with nitrogen. It is commercially known as Nitrolime. In enzymology, a cyanamide hydratase is an enzyme that catalyzes the chemical reaction.
    A cyanide compound which has been used as a fertilizer, defoliant and in many manufacturing processes. It often occurs as the calcium salt, sometimes also referred to as cyanamide. The citrated calcium salt is used in the treatment of alcoholism."> Calcium cyanamide, with more than 0.1% calcium carbide appears as a colorless to gray, odorless solid. May cause illness from ingestion. May irritate the skin. If exposed to water or high temperatures, calcium c...
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  • Ethyl hexanoate
    Ethyl hexanoate
    • Cat. No.:
    • B042987
    • CAS No.:
    • 123-66-0
    • Molecular Formula:
    • C8H16O2
    • Molecular Weight:
    • 144.21 g/mol
    Description
    Ethyl hexanoate is one of the odorants contributing to the typical guava aroma. It also contributes to the fresh strawberry aroma.
    Ethyl hexanoate, an ester, is a volatile aroma and fragrance compound which i...
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  • 3-Dimethylamino-1-propanol
    3-Dimethylamino-1-propanol
    • Cat. No.:
    • B049565
    • CAS No.:
    • 3179-63-3
    • Molecular Formula:
    • C5H13NO
    • Molecular Weight:
    • 103.16 g/mol
    Description
    3-Dimethylamino-1-propanol, also known as 3-Dimethylamino-1-propanol, is a useful research compound. Its molecular formula is C5H13NO and its molecular weight is 103.16 g/mol. The purity is usually 95%.
    The...
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  • Methyl nitroacetate
    Methyl nitroacetate
    • Cat. No.:
    • B050895
    • CAS No.:
    • 2483-57-0
    • Molecular Formula:
    • C3H5NO4
    • Molecular Weight:
    • 119.08 g/mol
    Description
    Methyl nitroacetate, also known as Methyl nitroacetate, is a useful research compound. Its molecular formula is C3H5NO4 and its molecular weight is 119.08 g/mol. The purity is usually 95%.
    The exact mass of...
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  • 1-(2-Hydroxyphenyl)-3-phenylpropane-1,3-dione
    1-(2-Hydroxyphenyl)-3-phenylpropane-1,3-dione
    • Cat. No.:
    • B075104
    • CAS No.:
    • 1469-94-9
    • Molecular Formula:
    • C15H12O3
    • Molecular Weight:
    • 240.25 g/mol
    Description
    1-(2-Hydroxyphenyl)-3-phenyl-1,3-propanedione is a chalcone. It has been isolated from the stem bark of Millettia ovalifolia and the root bark of Pongamia pinnata. It can be prepared by the benzoyl...
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  • Octyl Gallate
    Octyl Gallate
    • Cat. No.:
    • B086378
    • CAS No.:
    • 1034-01-1
    • Molecular Formula:
    • C15H22O5
    • Molecular Weight:
    • 282.33 g/mol
    Description
    Octyl gallate is a gallate ester obtained by condensation of the carboxy group of gallic acid with the hydroxy group of octanol. It has a role as a food antioxidant, a plant metabolite and a hypoglycemic agent.<...
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  • 3-Phenoxybenzyl alcohol
    3-Phenoxybenzyl alcohol
    • Cat. No.:
    • B108095
    • CAS No.:
    • 13826-35-2
    • Molecular Formula:
    • C13H12O2
    • Molecular Weight:
    • 200.23 g/mol
    Description
    (3-phenoxyphenyl)methanol is a member of the class of benzyl alcohols that is benzyl alcohol bearing a phenoxy substituent at C-3. It is a metbaolite of the insecticide permethrin. It has a role as a marine xeno...
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  • 2-Formylphenylboronic acid
    2-Formylphenylboronic acid
    • Cat. No.:
    • B151174
    • CAS No.:
    • 40138-16-7
    • Molecular Formula:
    • C7H7BO3
    • Molecular Weight:
    • 149.94 g/mol
    Description
    2-Formylphenylboronic acid, also known as 2-Formylphenylboronic acid, is a useful research compound. Its molecular formula is C7H7BO3 and its molecular weight is 149.94 g/mol. The purity is usually 95%.
    The...
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  • 4-Butylphenol
    4-Butylphenol
    • Cat. No.:
    • B154549
    • CAS No.:
    • 1638-22-8
    • Molecular Formula:
    • C10H14O
    • Molecular Weight:
    • 150.22 g/mol
    Description
    4-n-Butylphenol is a member of phenols.
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  • 7-Methoxy-2-tetralone
    7-Methoxy-2-tetralone
    • Cat. No.:
    • B1200426
    • CAS No.:
    • 4133-34-0
    • Molecular Formula:
    • C11H12O2
    • Molecular Weight:
    • 176.21 g/mol
    Description
    7-Methoxy-2-tetralone, also known as 7-Methoxy-2-tetralone, is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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